Cas no 1269530-43-9 (2-Methyl-3-methylsulfanyl-4-p-tolyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione)

• Product Name: 2-Methyl-3-methylsulfanyl-4-p-tolyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione
• CAS No: 1269530-43-9
• MF: C₁₆H₁₆N₂O₂S
• MW: 300.375442504883
• CID: 5148833
• Update Time: 2025-07-09

2-Methyl-3-methylsulfanyl-4-p-tolyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(methylthio)-4-(p-tolyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,6(5H)-dione
• 2-Methyl-3-methylsulfanyl-4-p-tolyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione
• 1H-Pyrrolo[3,4-c]pyridine-1,6(2H)-dione, 3,5-dihydro-2-methyl-4-(4-methylphenyl)-3-(methylthio)-

• Inchi： 1S/C16H16N2O2S/c1-9-4-6-10(7-5-9)14-13-11(8-12(19)17-14)15(20)18(2)16(13)21-3/h4-8,16H,1-3H3,(H,17,19)
• InChI Key： SETLCKSLYXVBDH-UHFFFAOYSA-N
• SMILES： S(C)C1C2=C(C3C=CC(C)=CC=3)NC(C=C2C(N1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 545
• XLogP3: 1.3
• Topological Polar Surface Area: 74.7

Additional information on 2-Methyl-3-methylsulfanyl-4-p-tolyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione

Research Update on 2-Methyl-3-methylsulfanyl-4-p-tolyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione (CAS: 1269530-43-9)

The compound 2-Methyl-3-methylsulfanyl-4-p-tolyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione (CAS: 1269530-43-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The pyrrolopyridine scaffold, which forms the core of this molecule, is known for its versatility in drug design, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers have successfully optimized the synthetic route for this compound, achieving higher yields and purity, which is critical for further pharmacological evaluation.

In vitro studies have demonstrated that 2-Methyl-3-methylsulfanyl-4-p-tolyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may also possess anticancer properties, although further mechanistic studies are required to elucidate its mode of action.

The pharmacokinetic profile of this compound has also been a subject of recent investigation. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies suggest that the compound has favorable bioavailability and metabolic stability, which are essential attributes for a potential drug candidate. However, more extensive preclinical studies are needed to fully assess its safety and efficacy.

In conclusion, 2-Methyl-3-methylsulfanyl-4-p-tolyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione (CAS: 1269530-43-9) represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and preliminary biological activity make it a valuable subject for further research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in treating specific diseases, such as inflammatory disorders and cancer.